3-methyl-4-nitro-5-(4-phenyl-1,3-butadien-1-yl)isoxazole

• IUPAC Name: 3-methyl-4-nitro-5-[(1Z,3Z)-4-phenylbuta-1,3-dienyl]-1,2-oxazole
• InChI: InChI=1S/C14H12N2O3/c1-11-14(16(17)18)13(19-15-11)10-6-5-9-12-7-3-2-4-8-12/h2-10H,1H3/b9-5-,10-6-
• InChI Key: DKPBCIGIONEFBT-OZDSWYPASA-N
• Canonical SMILES: CC1=NOC(=C1[N+](=O)[O-])C=CC=CC2=CC=CC=C2
• Isomeric SMILES: CC1=NOC(=C1[N+](=O)[O-])/C=C\C=C/C2=CC=CC=C2
• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol

Description

3-methyl-4-nitro-5-(4-phenyl-1,3-butadien-1-yl)isoxazole is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as MNBAI and has been found to have several interesting properties that make it useful for a variety of applications.

Mechanism of Action

The mechanism of action of MNBAI is not fully understood. However, it is believed to work by binding to the GABAA receptor and enhancing its activity. This leads to an increase in the inhibitory neurotransmitter activity, which can result in a decrease in anxiety and insomnia.
Biochemical and Physiological Effects:
MNBAI has been found to have several biochemical and physiological effects. It has been shown to increase the activity of the GABAA receptor, which can lead to a decrease in anxiety and insomnia. It has also been found to have anxiolytic and sedative effects in animal studies.

Advantages and Limitations for Lab Experiments

MNBAI has several advantages for lab experiments. It is a potent and selective ligand for the GABAA receptor, which makes it useful for studying the effects of GABAergic drugs. However, there are also limitations to using MNBAI in lab experiments. It is a complex compound that requires a complex synthesis method, which can make it difficult to obtain in large quantities. Additionally, its effects on the GABAA receptor are not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on MNBAI. One area of research is the development of new drugs that target the GABAA receptor. MNBAI has been found to have an affinity for the receptor, which makes it a potential lead compound for drug development. Another area of research is the study of the mechanism of action of MNBAI. Further research is needed to fully understand how MNBAI works at the molecular level. Finally, there is a need for more studies on the safety and toxicity of MNBAI. This will be important for determining its potential use as a therapeutic drug.

Synthesis Methods

The synthesis method of MNBAI is a complex process that involves several steps. It starts with the reaction of 4-phenyl-1,3-butadiene with nitric acid to form 4-nitro-4-phenyl-1,3-butadiene. This compound is then reacted with methylamine to form 3-methyl-4-nitro-5-(4-phenyl-1,3-butadien-1-yl)isoxazole.

Scientific Research Applications

MNBAI has been extensively studied for its potential use in scientific research. It has been found to have several interesting properties that make it useful for a variety of applications. One of the main applications of MNBAI is in the field of neuroscience. It has been found to have an affinity for the GABAA receptor, which is a major target for drugs used to treat anxiety and insomnia.